Cas no 64451-89-4 (6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid)
64451-89-4 structure
Product Name:6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid
CAS No:64451-89-4
MF:C12H16N2O6S
MW:316.330242156982
CID:2792065
PubChem ID:1594293
Update Time:2025-04-21
6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-{[(2-nitrophenyl)sulfonyl]amino}hexanoic acid
- STL306759
- AG-690/12477715
- AKOS002169029
- Hexanoic acid, 6-[[(2-nitrophenyl)sulfonyl]amino]-
- Z45511725
- 64451-89-4
- DTXSID70364560
- 6-[({2-nitrophenyl}sulfonyl)amino]hexanoic acid
- 6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid
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- Inchi: 1S/C12H16N2O6S/c15-12(16)8-2-1-5-9-13-21(19,20)11-7-4-3-6-10(11)14(17)18/h3-4,6-7,13H,1-2,5,8-9H2,(H,15,16)
- InChI Key: OLZMEKXMURAPSJ-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1[N+](=O)[O-])(NCCCCCC(=O)O)(=O)=O
Computed Properties
- Exact Mass: 316.07290741Da
- Monoisotopic Mass: 316.07290741Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 8
- Complexity: 453
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 138Ų
6-{[(2-Nitrophenyl)sulfonyl]amino}hexanoic acid Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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